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Compound of Interest

Compound Name: Bongkrekic Acid

Cat. No.: B10769407

A Comparative Guide to the Toxicity of Bongkrekic Acid and Its Isomer, Isobongkrekic Acid

For researchers, scientists, and drug development professionals, understanding the nuanced
differences in the toxicity of related compounds is paramount. This guide provides a detailed
comparison of the toxicity of bongkrekic acid and its naturally occurring isomer,
isobongkrekic acid. Both are potent mitochondrial toxins, yet subtle structural variations lead
to significant differences in their toxic potential.

Executive Summary

Bongkrekic acid and isobongkrekic acid are inhibitors of the mitochondrial adenine
nucleotide translocase (ANT), a critical protein for cellular energy supply. This inhibition
ultimately leads to cell death. While both compounds share the same molecular target,
isobongkrekic acid consistently demonstrates lower toxicity compared to bongkrekic acid.
Research indicates that isobongkrekic acid exhibits approximately one-fifth of the in vivo
toxicity of bongkrekic acid in mice. Furthermore, in vitro studies have shown that the binding
affinity of isobongkrekic acid for the mitochondrial ANT is two to four times lower than that of
bongkrekic acid.

Quantitative Toxicity Data

The following table summarizes the available quantitative data on the toxicity of bongkrekic
acid and isobongkrekic acid.
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] Route of

Compound Parameter Value Species/System o )

Administration
Bongkrekic Acid LD50 0.68-6.84 mg/kg  Mouse Oral
Bongkrekic Acid LD50 1.41 mg/kg Mouse Intravenous
Bongkrekic Acid LD50 3.16 mg/kg Mouse Oral
Isobongkrekic ) o ~1/5th of o

i Relative Toxicity i ) Mouse In vivo

Acid Bongkrekic Acid
Isobongkrekic Relative Affinity 1/2 to 1/4th of Rat Liver & Heart "

in vitro
Acid for ANT Bongkrekic Acid Mitochondria

Mechanism of Action: Inhibition of Mitochondrial
ADPJ/ATP Translocase

Both bongkrekic acid and isobongkrekic acid exert their toxic effects by targeting the
adenine nucleotide translocase (ANT) in the inner mitochondrial membrane. The ANT is
responsible for the vital exchange of adenosine diphosphate (ADP) from the cytosol for
adenosine triphosphate (ATP) from the mitochondrial matrix. By inhibiting this translocase, both
toxins effectively cut off the cell's primary energy supply, leading to metabolic collapse and cell
death.
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Inner Mitochondrial Membrane

Adenine Nucleotide
Translocase (ANT)
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Inhibits

Bongkrekic Acid / Isobongkrekic Acid
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Bongkrekic Acid in Methanol

Evaporate to Dryness (N2)

:

Add 2N KOH

:

Incubate at 100°C for 2h

:

Acidify to pH 3 (2N HCI)

:

Extract with Diethyl Ether

'

Thin-Layer Chromatography
(Chloroform:Methanol:Acetic Acid)

Pure Isobongkrekic Acid

Click to download full resolution via product page

¢ To cite this document: BenchChem. [comparative toxicity of bongkrekic acid and
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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